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Compound of Interest

Compound Name: 16:0 MPB PE

Cat. No.: B15578040 Get Quote

Researchers, scientists, and drug development professionals handling 1,2-dipalmitoyl-sn-

glycero-3-phosphoethanolamine-N-[4-(p-maleimidophenyl)butyramide] (sodium salt), hereafter

referred to as 16:0 MPB PE, must adhere to stringent disposal protocols due to its hazardous

nature. This guide provides essential safety and logistical information for the proper disposal of

this compound.

Chemical and Physical Properties

A summary of the key quantitative data for 16:0 MPB PE is presented below for easy

reference.

Property Value

Chemical Formula C₅₁H₈₄N₂NaO₁₁P[1][2]

Molecular Weight 955.18 g/mol [2][3]

Appearance Solid or powder[1][2]

Storage Temperature -20°C[1][2]

Purity >99% (TLC)[2][4]

Hazard Identification and Safety Precautions

16:0 MPB PE is classified as a hazardous substance with the following risk and safety

advisories:
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Acute Toxicity: Toxic if swallowed (Oral Category 3).[1]

Irritation: Causes skin and serious eye irritation.[1]

Respiratory Effects: May cause respiratory irritation.[1]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1]

Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[1]

Due to these hazards, it is imperative to handle 16:0 MPB PE only in a chemical fume hood

while wearing appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and protective clothing.[1]

Step-by-Step Disposal Protocol

The disposal of 16:0 MPB PE must be managed as special hazardous waste. Consult with

your institution's environmental health and safety (EHS) department and a licensed disposal

company to ensure compliance with all local, national, and regional regulations.[1]

Experimental Workflow for Disposal
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Preparation for Disposal

Solid Waste Disposal Liquid Waste Disposal

Spill Cleanup & Disposal

Final Disposal

Identify 16:0 MPB PE Waste
(Solid, Liquid, or Contaminated Materials)

Wear Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Work Inside a
Chemical Fume Hood

Place solid 16:0 MPB PE waste
into a designated, labeled,

and sealed hazardous waste container.

For solid waste

Collect liquid 16:0 MPB PE waste
in a sealed, labeled, and

leak-proof hazardous waste container.

For liquid waste

Absorb spill with inert material
(e.g., sand, vermiculite)

For spills

Store waste container in a
designated hazardous waste

accumulation area

Sweep up absorbed material

Place in a sealed, labeled
hazardous waste container

Contact EHS or Licensed
Disposal Company for pickup

Disposal by Licensed Vendor
in accordance with regulations

Click to download full resolution via product page

Caption: Disposal workflow for 16:0 MPB PE waste.
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Detailed Methodologies

Preparation: Before handling any waste, ensure you are wearing the necessary PPE and are

working within a certified chemical fume hood.[1]

Waste Segregation:

Solid Waste: Unused or expired 16:0 MPB PE powder should be kept in its original

container if possible, or transferred to a clearly labeled, sealed hazardous waste container.

Liquid Waste: Solutions containing 16:0 MPB PE should be collected in a designated,

leak-proof, and clearly labeled hazardous waste container. Do not mix with other solvent

waste streams unless approved by your EHS department.

Contaminated Materials: Any materials such as pipette tips, gloves, or weighing paper that

are contaminated with 16:0 MPB PE must be disposed of as hazardous waste in a

designated container.

Spill Management:

In case of a spill, do not use water to clean up.

Cover the spill with an inert absorbent material, such as sand or vermiculite.[1]

Carefully sweep up the absorbed material and place it into a tightly sealed and labeled

hazardous waste container for disposal.[1]

Final Disposal:

Store the sealed hazardous waste containers in a designated and secure waste

accumulation area.

Arrange for pickup and disposal through your institution's EHS department or a licensed

chemical waste disposal company.[1] This ensures the waste is handled and disposed of

in compliance with all relevant regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

